Cas no 1261794-32-4 (3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid)

• Product Name: 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid
• CAS No: 1261794-32-4
• MF: C₁₄H₉ClF₃NO₃
• MW: 331.67437338829
• CID: 4987439
• Update Time: 2025-05-20

3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C14H9ClF3NO3/c15-12-8(7-11(20)21)4-5-19-13(12)9-2-1-3-10(6-9)22-14(16,17)18/h1-6H,7H2,(H,20,21)
• InChI Key： CMFBZJBNLTZQIJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN=C1C1C=CC=C(C=1)OC(F)(F)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• XLogP3: 3.8
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

Introduction to 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS No. 1261794-32-4)

3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS No. 1261794-32-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid is characterized by a pyridine ring substituted with a chloro group at the 3-position and a trifluoromethoxy-substituted phenyl group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid has also shown potential in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The neuroprotective effects of 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid have also been investigated. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has been shown to reduce oxidative stress and protect neurons from damage. These findings suggest that 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid may have therapeutic potential in the treatment of neurodegenerative disorders.

The pharmacokinetic properties of 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid have been studied extensively to evaluate its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent.

To further enhance its therapeutic potential, researchers are exploring various strategies to optimize the chemical structure of 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid. These efforts include modifying the substituents on the pyridine ring and introducing additional functional groups to improve potency, selectivity, and pharmacokinetic properties. The goal is to develop more effective and safer drug candidates for clinical use.

In conclusion, 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS No. 1261794-32-4) is a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for various medical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel treatments for inflammatory diseases, cancer, and neurodegenerative disorders.